molecular formula C23H28N4O2 B2999396 3-((1-(bicyclo[2.2.1]hept-5-ene-2-carbonyl)piperidin-4-yl)methyl)-4-(o-tolyl)-1H-1,2,4-triazol-5(4H)-one CAS No. 2034437-24-4

3-((1-(bicyclo[2.2.1]hept-5-ene-2-carbonyl)piperidin-4-yl)methyl)-4-(o-tolyl)-1H-1,2,4-triazol-5(4H)-one

Cat. No.: B2999396
CAS No.: 2034437-24-4
M. Wt: 392.503
InChI Key: BWWGFWQQRURGSL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a heterocyclic organic molecule featuring a 1,2,4-triazol-5(4H)-one core substituted with a bicyclo[2.2.1]hept-5-ene-2-carbonyl-piperidinylmethyl group at position 3 and an o-tolyl (2-methylphenyl) group at position 2. The o-tolyl substituent contributes steric bulk and lipophilicity, which could influence binding affinity in pharmacological contexts. The molecule’s complexity suggests applications in medicinal chemistry, particularly in targeting enzymes or receptors requiring multi-cyclic recognition motifs .

Properties

IUPAC Name

3-[[1-(bicyclo[2.2.1]hept-5-ene-2-carbonyl)piperidin-4-yl]methyl]-4-(2-methylphenyl)-1H-1,2,4-triazol-5-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H28N4O2/c1-15-4-2-3-5-20(15)27-21(24-25-23(27)29)14-16-8-10-26(11-9-16)22(28)19-13-17-6-7-18(19)12-17/h2-7,16-19H,8-14H2,1H3,(H,25,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BWWGFWQQRURGSL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1N2C(=NNC2=O)CC3CCN(CC3)C(=O)C4CC5CC4C=C5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H28N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

392.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The compound shares structural homology with other 1,2,4-triazole derivatives. A key analogue is 4-(3-phenyl-1H-1,2,4-triazol-5-yl)piperidine hydrochloride (), which lacks the bicycloheptene-carbonyl-piperidinylmethyl group and instead has a simpler phenyl substituent.

Key Differences and Implications

Substituent Complexity :

  • The target compound’s bicycloheptene-carbonyl-piperidinylmethyl group introduces a three-dimensional scaffold absent in simpler analogues like the phenyl-substituted derivative in . This may enhance selectivity for sterically constrained binding pockets .
  • The o-tolyl group (vs. phenyl in ) adds a methyl group at the ortho position, increasing steric bulk and possibly reducing rotational freedom, which could impact receptor engagement .

Hydrogen Bonding: The triazolone core and carbonyl group in the target compound provide hydrogen-bond acceptors, a feature shared with analogues but modulated by substituent electronic effects.

Comparative Data Table

Property Target Compound 4-(3-Phenyl-1H-1,2,4-triazol-5-yl)piperidine HCl ()
Molecular Weight ~413.5 g/mol ~265.7 g/mol
Key Substituents Bicycloheptene-carbonyl, o-tolyl Phenyl, piperidine-HCl
Lipophilicity (Pred. logP) ~3.2 (high) ~1.8 (moderate)
Steric Bulk High (due to norbornene and o-tolyl) Moderate (phenyl and piperidine)
Hydrogen Bond Acceptors 5 4

Research Findings and Functional Implications

  • Target Compound : The combination of a rigid bicycloheptene system and o-tolyl group may enhance binding to kinases or GPCRs requiring extended hydrophobic interfaces. However, its high molecular weight and lipophilicity could limit bioavailability .
  • Simpler Analogues (e.g., ) : Reduced complexity may improve synthetic accessibility and metabolic stability but limit target specificity. The hydrochloride salt in suggests enhanced solubility in polar media compared to the neutral target compound.

Methodological Considerations

While the provided evidence focuses on crystallographic tools (e.g., SHELX, ORTEP-3, WinGX), these programs are critical for elucidating the three-dimensional structures of such compounds. For instance:

  • SHELXL () could refine the target compound’s crystal structure, clarifying bond lengths and angles in the bicycloheptene system.
  • ORTEP-3 () might visualize steric clashes introduced by the o-tolyl group.
  • WinGX () could integrate crystallographic data to compare packing motifs with simpler analogues like .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.